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Compound of Interest

Compound Name: JNJ-63533054

Cat. No.: B1673072 Get Quote

For researchers, scientists, and drug development professionals utilizing JNJ-63533054, a

potent and selective GPR139 agonist, adherence to proper disposal and safety protocols is

paramount to ensure a safe laboratory environment and regulatory compliance. This document

provides a comprehensive guide to the handling, storage, and disposal of this research

compound.

Physical and Chemical Properties
A summary of the key quantitative data for JNJ-63533054 is provided in the table below.

Property Value

CAS Number 1802326-66-4[1]

Molecular Formula C₁₇H₁₇ClN₂O₂[1]

Molecular Weight 316.8 g/mol [1]

Purity ≥98% (HPLC)

Solubility in DMSO 63 mg/mL (198.87 mM)[2]

Storage Temperature -20°C[3]
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The disposal of JNJ-63533054 and its containers must be conducted in accordance with all

applicable local, state, and federal regulations. As a research chemical, it should be treated as

hazardous waste unless otherwise specified by institutional guidelines.

Step-by-Step Disposal Protocol:

Consult Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) department and review local, state, and federal hazardous waste

regulations.

Waste Collection:

Collect waste JNJ-63533054, including any contaminated materials (e.g., pipette tips,

vials, gloves), in a designated and clearly labeled hazardous waste container.

Ensure the container is compatible with the chemical properties of the compound and any

solvents used.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name (3-chloro-N-[2-oxo-2-[[(1S)-1-phenylethyl]amino]ethyl]-benzamide), and the

CAS number (1802326-66-4).

Storage of Waste: Store the sealed hazardous waste container in a designated, secure area,

away from incompatible materials, until it is collected by a licensed hazardous waste

disposal contractor.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's approved waste management vendor. Do not attempt to dispose of

this chemical down the drain or in regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of JNJ-63533054.
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JNJ-63533054 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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